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Compound Name: Isophorone oxide

Cat. No.: B080208

Isophorone Oxide: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isophorone oxide (CAS No. 10276-21-8), systematically named 4,4,6-trimethyl-7-
oxabicyclo[4.1.0]heptan-2-one, is a derivative of isophorone, a well-known unsaturated cyclic
ketone.[1] This technical guide provides an in-depth overview of the physical and chemical
properties of isophorone oxide, intended to be a valuable resource for professionals in
research, chemical synthesis, and drug development. The document summarizes key
guantitative data, details experimental protocols, and presents a logical workflow for its
synthesis.

Physical Properties

Isophorone oxide is a colorless to light yellow, clear liquid at room temperature.[2][3] A
comprehensive summary of its physical properties is provided in the table below.
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Property Value Source
Molecular Formula CoH1402 [4]
Molecular Weight 154.21 g/mol [1][4]
Boiling Point 75-76 °C at 6 mmHg [2][4]
Density 0.994 g/mL at 25 °C [2][4]
Refractive Index (n2°/D) 1.453 [2][4]
Flash Point 182 °F (83 °C) [2][4]
Colorless to light yellow clear
Appearance o [2][3]
liquid
Room temperature, sealed in a
Storage Temperature [2][4]
dry place

Chemical Properties and Reactivity

Isophorone oxide is a stable compound under standard conditions. Its chemical reactivity is
primarily characterized by the presence of an epoxide ring and a ketone functional group.

One notable reaction is its rearrangement into 3,5,5-trimethyl-1,2-cyclohexanedione and 2-
formyl-2,4,4-trimethylcyclopentanone. This transformation can be achieved with high
conversion and selectivity using catalysts such as zeolites and montmorillonite K10.[3]

Spectral Data

The structural characterization of isophorone oxide is supported by various spectroscopic
techniques.
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Spectrum Type Key Features Source
1H NMR Data available. [1]
13C NMR Data available. [1]

Data available (FTIR, ATR-IR,
Infrared (IR) Vapor Phase) [1]

Mass Spectrometry (MS) Data available (GC-MS). [1]

Maximum absorption at 292

Ultraviolet (UV) (e 43)
mp (€ 43).

Experimental Protocols
Synthesis of Isophorone Oxide from Isophorone

Principle:

Isophorone oxide is synthesized via the epoxidation of isophorone using hydrogen peroxide in
a basic solution.

Materials:

Isophorone

e 30% Aqueous hydrogen peroxide
e 6N Aqueous sodium hydroxide

e Methanol

e Ether

e Anhydrous magnesium sulfate

» Water

Procedure:
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 In a three-necked flask equipped with a dropping funnel, a mechanical stirrer, and a
thermometer, dissolve 55.2 g (0.4 mol) of isophorone in 400 ml of methanol.

 To this solution, add 115 ml (1.2 mol) of 30% aqueous hydrogen peroxide.
e Cool the flask to 15 °C using an ice bath.

e Add 33 ml (0.2 mol) of 6N aqueous sodium hydroxide dropwise with stirring over a period of
1 hour, maintaining the reaction temperature between 15-20 °C with a cold water bath.

 After the addition is complete, stir the mixture for an additional 3 hours, keeping the
temperature at 20-25 °C.

e Pour the reaction mixture into 500 ml of water.
o Extract the aqueous mixture with two 400-ml portions of ether.
o Combine the ether extracts, wash with water, and dry over anhydrous magnesium sulfate.

» Remove the bulk of the ether by distillation through a 30-cm Vigreux column at atmospheric
pressure.

« Distill the residual liquid under reduced pressure to yield isophorone oxide. The expected
yield is 43-44.5 g (70-72%).[4]

Analytical Methods for Purity Determination

The purity of isophorone oxide is typically determined using gas chromatography (GC).[3]
Instrumentation:

o Gas chromatograph equipped with a flame ionization detector (FID).

General GC Parameters (example):

e Column: Capillary column suitable for the analysis of ketones and epoxides.

e Injector Temperature: 250 °C

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b080208?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7257935.htm
https://www.benchchem.com/product/b080208?utm_src=pdf-body
https://www.cookechem.com/Detail/A5098212.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Detector Temperature: 300 °C

e Oven Temperature Program: An initial temperature held for a few minutes, followed by a
temperature ramp to a final temperature to ensure the elution of all components.

o Carrier Gas: Helium or Nitrogen.

For more detailed structural confirmation, Gas Chromatography-Mass Spectrometry (GC-MS)
can be employed to identify the parent ion and fragmentation patterns of isophorone oxide.[1]

Logical Workflow: Synthesis of Isophorone Oxide

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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